4-Hydroxybenzoic acid;6-hydroxynaphthalene-2-carboxylic acid

• Molecular Formula: C18H14O6
• Molecular Weight: 326.3 g/mol
• IUPAC Name: 4-hydroxybenzoic acid;6-hydroxynaphthalene-2-carboxylic acid
• InChI: InChI=1S/C11H8O3.C7H6O3/c12-10-4-3-7-5-9(11(13)14)2-1-8(7)6-10;8-6-3-1-5(2-4-6)7(9)10/h1-6,12H,(H,13,14);1-4,8H,(H,9,10)
• InChI Key: WWNLBZDXOHPWBI-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)O)O.C1=CC2=C(C=CC(=C2)O)C=C1C(=O)O

Description

4-Hydroxybenzoic acid;6-hydroxynaphthalene-2-carboxylic acid is a useful research compound. Its molecular formula is C18H14O6 and its molecular weight is 326.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Charging was conducted at a ratio of 0.6 mol of parahydroxybenzoic acid (PHBA) per mol of 6-hydroxy-2-naphthoic acid (HNCA), 110 ppm of a catalyst in the form of antimony trioxide was added based on the number of mols of HNCA, and the mixture was reacted for 4 hours at 300° C. under reduced pressure. Strands of molten polymer were extruded from the outlet, cooled, and cut to obtain HNCA+PHBA pellets.